Cas no 2034305-92-3 (5-chloro-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide)

• Product Name: 5-chloro-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide
• CAS No: 2034305-92-3
• MF: C₁₂H₁₅ClN₄OS
• MW: 298.791699647903
• CID: 5332640
• Update Time: 2025-06-30

5-chloro-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)thiophene-2-carboxamide
• 5-chloro-N-[3-methyl-1-(1,2,4-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide
• 5-chloro-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide

• Inchi： 1S/C12H15ClN4OS/c1-8(2)9(5-17-7-14-6-15-17)16-12(18)10-3-4-11(13)19-10/h3-4,6-9H,5H2,1-2H3,(H,16,18)
• InChI Key： MNJCGKDIJXTBMH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NC(CN2C=NC=N2)C(C)C)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 318
• XLogP3: 3.3
• Topological Polar Surface Area: 88

Additional information on 5-chloro-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide

5-Chloro-N-[3-Methyl-1-(1H-1,2,4-Triazol-1-Yl)Butan-2-Yl]Thiophene-2-Carboxamide: A Comprehensive Overview

The compound 5-chloro-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide, with the CAS number 2034305-92-3, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a thiophene ring, a triazole moiety, and a carboxamide group. The presence of these functional groups makes it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound in the development of novel anti-cancer agents. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its ability to enhance the bioavailability and stability of drugs. The triazole group, on the other hand, is often associated with anti-inflammatory and anti-proliferative activities. The combination of these groups in the same molecule creates a synergistic effect that could be exploited for targeted drug delivery.

One of the most intriguing aspects of this compound is its ability to modulate key cellular pathways involved in cancer progression. For instance, research has shown that it can inhibit the activity of certain kinases that are overexpressed in various types of cancers. This property makes it a potential candidate for personalized medicine approaches, where drugs are tailored to target specific genetic mutations or biomarkers.

In addition to its anti-cancer properties, this compound has also been investigated for its potential anti-viral activity. The carboxamide group plays a crucial role in binding to viral proteins, thereby disrupting their function and preventing replication. This makes it a valuable asset in the fight against emerging viral pathogens.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have developed efficient synthetic routes that incorporate green chemistry principles, reducing the environmental impact of its production.

From an analytical standpoint, the compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided insights into its molecular structure and stability under various conditions.

In terms of toxicity and pharmacokinetics, preliminary studies indicate that this compound exhibits low toxicity in preclinical models. Its pharmacokinetic profile suggests favorable absorption and distribution properties, which are essential for effective drug delivery.

The development of this compound represents a significant advancement in the field of medicinal chemistry. Its unique combination of functional groups and promising biological activities make it a valuable tool for addressing unmet medical needs.